Cas no 1002483-66-0 (ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate)

• Product name: ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate
• CAS No: 1002483-66-0
• MF: C₁₄H₁₇N₅O₄
• MW: 319.315882444382
• CID: 5175688

ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate
• Ethyl 2-((1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)amino)-2-oxoacetate

• Inchi： 1S/C14H17N5O4/c1-4-9-7-11(20)17-14(15-9)19-10(6-8(3)18-19)16-12(21)13(22)23-5-2/h6-7H,4-5H2,1-3H3,(H,16,21)(H,15,17,20)
• InChI Key： IOSIIXKIUUHQFR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC1N(C2NC(=O)C=C(CC)N=2)N=C(C)C=1)=O

Additional information on ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate

Comprehensive Analysis of Ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate (CAS 1002483-66-0)

The compound ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate (CAS 1002483-66-0) is a specialized organic molecule with a unique structure that has garnered significant interest in pharmaceutical and agrochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining pyrimidine and pyrazole moieties, which are known for their biological activity. Researchers are particularly intrigued by its potential applications in drug discovery, given the increasing demand for novel therapeutic agents targeting metabolic and inflammatory pathways.

In recent years, the scientific community has focused on derivatives of pyrimidine and pyrazole due to their versatility in medicinal chemistry. The presence of the ethyl and carbamoyl groups in this compound suggests potential interactions with enzymes or receptors, making it a candidate for further investigation. With the rise of AI-driven drug discovery and computational chemistry, compounds like 1002483-66-0 are being screened virtually to predict their binding affinities and pharmacokinetic properties, aligning with the industry's shift toward precision medicine.

The synthesis of ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate involves multi-step organic reactions, often requiring optimized conditions to achieve high yields. Chemists are exploring greener synthetic routes, such as catalysis and microwave-assisted synthesis, to reduce environmental impact—a topic of growing importance in sustainable chemistry. This aligns with global trends emphasizing green chemistry and circular economy principles.

From an analytical perspective, advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound. Its stability under various conditions is also a critical area of study, particularly for formulation scientists working on drug delivery systems. The compound's solubility and bioavailability are key parameters being evaluated, as these factors directly influence its potential therapeutic efficacy.

Beyond pharmaceuticals, CAS 1002483-66-0 has sparked interest in agrochemical innovation. Pyrimidine derivatives are known to exhibit herbicidal and fungicidal properties, and researchers are investigating whether this compound could contribute to next-generation crop protection solutions. With the increasing need for sustainable agriculture, such studies are highly relevant to addressing food security challenges.

In conclusion, ethyl {[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]carbamoyl}formate represents a fascinating intersection of chemistry and life sciences. Its potential applications in drug development and agrochemicals, combined with the ongoing advancements in synthetic methodologies and analytical technologies, make it a compound worth watching in the coming years. As research progresses, we may uncover even more innovative uses for this versatile molecule.